2-((1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C21H18ClN5O2S2/c1-13-25-26-20(31-13)24-19(28)12-30-21-23-11-18(14-6-8-17(29-2)9-7-14)27(21)16-5-3-4-15(22)10-16/h3-11H,12H2,1-2H3,(H,24,26,28)
• InChI Key: FATPYINNKHWCGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NC=C(N2C3=CC(=CC=C3)Cl)C4=CC=C(C=C4)OC
• Molecular Formula: C21H18ClN5O2S2
• Molecular Weight: 472.0 g/mol

Description

2-((1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H18ClN5O2S2 and its molecular weight is 471.98. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

Research involving omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives, which share structural similarities with the compound , has demonstrated significant anticonvulsant activities. These compounds were synthesized and evaluated against seizures induced by maximal electroshock (MES), identifying some derivatives with notable efficacy (Aktürk et al., 2002).

Antimicrobial Applications

Another study synthesized formazans from a Mannich base derived from 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, demonstrating moderate antimicrobial activity against various bacterial and fungal strains (Sah et al., 2014). This indicates potential utility in developing new antimicrobial agents.

Herbicide Metabolism

Comparative studies on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes have shown differential processing between species, highlighting the importance of understanding xenobiotic metabolism in agricultural chemical safety (Coleman et al., 2000). Such research can inform environmental health perspectives regarding similar compounds.

Molecular Structure and Interactions

The structural and interaction analysis of N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides provided insights into the V-shaped molecular configuration and highlighted various intermolecular interactions, offering a foundation for drug design and material science applications (Boechat et al., 2011).